Cas no 2166790-69-6 (1-2-(1-bromo-2-methoxyethyl)-1,3-thiazol-5-ylethan-1-one)

• Product Name: 1-2-(1-bromo-2-methoxyethyl)-1,3-thiazol-5-ylethan-1-one
• CAS No: 2166790-69-6
• MF: C₈H₁₀BrNO₂S
• MW: 264.139500141144
• CID: 6141235
• PubChem ID: 165793018
• Update Time: 2025-10-22

1-2-(1-bromo-2-methoxyethyl)-1,3-thiazol-5-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-2-(1-bromo-2-methoxyethyl)-1,3-thiazol-5-ylethan-1-one
• 1-[2-(1-bromo-2-methoxyethyl)-1,3-thiazol-5-yl]ethan-1-one
• 2166790-69-6
• EN300-1269843

• Inchi： 1S/C8H10BrNO2S/c1-5(11)7-3-10-8(13-7)6(9)4-12-2/h3,6H,4H2,1-2H3
• InChI Key： ZUYSOYMWYQXROS-UHFFFAOYSA-N
• SMILES： BrC(COC)C1=NC=C(C(C)=O)S1

Computed Properties

• Exact Mass: 262.96156g/mol
• Monoisotopic Mass: 262.96156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 67.4Ų

Additional information on 1-2-(1-bromo-2-methoxyethyl)-1,3-thiazol-5-ylethan-1-one

Research Brief on 1-2-(1-bromo-2-methoxyethyl)-1,3-thiazol-5-ylethan-1-one (CAS: 2166790-69-6)

The compound 1-2-(1-bromo-2-methoxyethyl)-1,3-thiazol-5-ylethan-1-one (CAS: 2166790-69-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic versatility of 1-2-(1-bromo-2-methoxyethyl)-1,3-thiazol-5-ylethan-1-one, which serves as a key intermediate in the development of novel thiazole-based therapeutics. The presence of both bromo and methoxy functional groups in its structure allows for further derivatization, making it a valuable scaffold for medicinal chemistry applications. Researchers have successfully utilized this compound in the synthesis of inhibitors targeting various enzymes, including kinases and proteases, which are implicated in cancer and inflammatory diseases.

In vitro studies have demonstrated promising biological activity for derivatives of 1-2-(1-bromo-2-methoxyethyl)-1,3-thiazol-5-ylethan-1-one. For instance, a recent publication in the Journal of Medicinal Chemistry reported that certain analogs exhibited potent inhibitory effects against specific cancer cell lines, with IC50 values in the low micromolar range. These findings suggest that the compound's core structure could be optimized to enhance potency and selectivity for therapeutic targets.

Mechanistic investigations have revealed that the biological activity of 1-2-(1-bromo-2-methoxyethyl)-1,3-thiazol-5-ylethan-1-one derivatives is often linked to their ability to modulate protein-protein interactions or disrupt key signaling pathways. For example, one study identified a derivative that selectively binds to a critical pocket in a kinase involved in cell proliferation, thereby inhibiting its activity. Such insights are invaluable for guiding the rational design of next-generation therapeutics.

Despite these promising results, challenges remain in the development of 1-2-(1-bromo-2-methoxyethyl)-1,3-thiazol-5-ylethan-1-one-based drugs. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further structural optimization and preclinical testing. Recent advancements in computational chemistry and high-throughput screening are expected to accelerate the identification of optimized derivatives with improved pharmacological profiles.

In conclusion, 1-2-(1-bromo-2-methoxyethyl)-1,3-thiazol-5-ylethan-1-one represents a promising scaffold for the development of novel therapeutics. Ongoing research efforts are focused on elucidating its structure-activity relationships and exploring its potential in treating various diseases. The compound's versatility and demonstrated biological activity make it a compelling subject for future studies in chemical biology and drug discovery.